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Compound of Interest

Compound Name: Furalaxyl

Cat. No.: B1674189

For immediate release: This document provides critical safety and logistical guidance for the
proper disposal of Furalaxyl, a fungicide used in research and development settings.
Adherence to these procedures is essential to ensure personnel safety and environmental

protection. Furalaxyl is classified as harmful if swallowed and poses a long-term hazard to
aquatic life.[1]

Hazard and Safety Overview

Before handling Furalaxyl, it is crucial to be aware of its associated hazards. This information
is critical for safe handling and determining the appropriate disposal route.
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Hazard Classification GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed[1]
Hazardous to the Aquatic HaL2 Harmful to aquatic life with
Environment (Long-term) long lasting effects[1]
Precautionary Statements GHS Codes Description
] Wash hands thoroughly after
Prevention P264 i
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Avoid release to the
pP273 _
environment.[1]
IF SWALLOWED: Get medical
Response P301+P317
help.
P330 Rinse mouth.
Dispose of contents/container
) in accordance with
Disposal P501

local/regional/national/internati

onal regulations.[1]

Step-by-Step Disposal Procedures

The following procedures provide a framework for the safe disposal of Furalaxyl and its

containers. These steps are based on general best practices for pesticide and chemical waste

management and should be adapted to comply with all applicable local, state, and federal

regulations.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure you are wearing the appropriate PPE:

o Chemical-resistant gloves (e.g., nitrile)

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Furalaxyl
https://pubchem.ncbi.nlm.nih.gov/compound/Furalaxyl
https://pubchem.ncbi.nlm.nih.gov/compound/Furalaxyl
https://pubchem.ncbi.nlm.nih.gov/compound/Furalaxyl
https://www.benchchem.com/product/b1674189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Safety glasses or goggles

o Laboratory coat

Step 2: Unused or Excess Furalaxyl

If you have a small amount of leftover Furalaxyl solution from an experiment, the preferred
method is to use it up for its intended purpose, if possible.[2][3] Never dispose of excess
Furalaxyl by pouring it down the drain or into any water body.[3]

For larger quantities of unused Furalaxyl or material that cannot be used:

o Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste:
Furalaxyl".

o Storage: Store the waste in a designated, secure hazardous waste accumulation area. The
container must be tightly sealed and in good condition.

« Contact Environmental Health and Safety (EHS): Contact your institution's EHS department
or a licensed hazardous waste disposal contractor for pickup and disposal.

Step 3: Empty Furalaxyl Containers

Properly rinsed containers can often be disposed of as non-hazardous waste. However,
regulations vary, so always confirm with your local authorities.

Triple-Rinsing Procedure:

o Empty the container completely into the application equipment or a temporary holding
container for later use.

 Fill the container about one-quarter full with a suitable solvent (e.g., water or as specified on
the product label).

o Securely cap the container and shake vigorously for at least 30 seconds.

o Pour the rinsate into the application equipment or the hazardous waste container for the
excess Furalaxyl.
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e Repeat this rinsing process two more times.
e Puncture the container to prevent reuse.

» Dispose of the triple-rinsed container in accordance with institutional and local regulations,
which may include disposal in a sanitary landfill or recycling if available.[4]

Step 4: Contaminated Materials

Any materials, such as paper towels, gloves, or labware, that have come into contact with
Furalaxyl should be considered hazardous waste.

o Collection: Place all contaminated materials in a designated, labeled hazardous waste bag
or container.

o Disposal: Dispose of the container through your institution's hazardous waste program.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Furalaxyl waste.

Ve Triple-Rinse Container Dispose of Rinsed Container
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Caption: Decision workflow for Furalaxyl waste disposal.

General Chemical Waste Disposal Protocol

This diagram outlines a general experimental workflow for handling and disposing of chemical

waste in a laboratory setting.
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Caption: General laboratory chemical waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Furalaxyl | C17H19NO4 | CID 42504 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. Disposal of Pesticides [npic.orst.edu]

e 3. epa.gov [epa.gov]

e 4. labelsds.com [labelsds.com]

 To cite this document: BenchChem. [Proper Disposal of Furalaxyl: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674189#furalaxyl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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